Cas no 188666-34-4 (N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine)

N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine structure
188666-34-4 structure
Product Name:N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
CAS No:188666-34-4
MF:C17H23NO7
MW:353.367025613785
CID:115327
PubChem ID:72208335
Update Time:2025-04-18

N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine Chemical and Physical Properties

Names and Identifiers

    • a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-
    • N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
    • N-ACETYL-4,6-(P-METHOXYBENZYLACETAL)-2-DEOXY-1-O-METHYL- A-D-GALACTOSAMINE
    • N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
    • Methyl 2-(Acetylamino)-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-a-D-galactopyranoside
    • Methyl 2-(Acetylamino)-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-α-D-galactopyranoside
    • N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl- a-D-galactosamine
    • N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-alpha-D-galactosamine
    • N-((4AR,6S,7R,8R,8aR)-8-hydroxy-6-methoxy-2-(4-methoxyphenyl)hexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
    • N-[(4aR,6S,7R,8R,8aR)-8-hydroxy-6-methoxy-2-(4-methoxyphenyl)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
    • W-203803
    • 188666-34-4
    • SCHEMBL26123890
    • Inchi: 1S/C17H23NO7/c1-9(19)18-13-14(20)15-12(24-17(13)22-3)8-23-16(25-15)10-4-6-11(21-2)7-5-10/h4-7,12-17,20H,8H2,1-3H3,(H,18,19)/t12-,13-,14-,15+,16?,17+/m1/s1
    • InChI Key: BQXAGUXLANKRHQ-DRNSISSVSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC(=CC=1)OC)O2)O)NC(C)=O)OC

Computed Properties

  • Exact Mass: 353.14745207g/mol
  • Monoisotopic Mass: 353.14745207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Melting Point: 220-222°C
  • Refractive Index: 1.565
  • PSA: 95.48000
  • LogP: 0.73700

N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A168450-25mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
188666-34-4
25mg
$ 121.00 2023-04-19
TRC
A168450-50mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
188666-34-4
50mg
$ 196.00 2023-04-19
TRC
A168450-100mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
188666-34-4
100mg
$ 356.00 2023-04-19
TRC
A168450-250mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
188666-34-4
250mg
$ 861.00 2023-04-19
TRC
A168450-500mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
188666-34-4
500mg
$ 1522.00 2023-04-19
Biosynth
MA16579-25 mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
188666-34-4
25mg
$127.00 2023-01-04
Biosynth
MA16579-50 mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
188666-34-4
50mg
$232.00 2023-01-04
Biosynth
MA16579-100 mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
188666-34-4
100MG
$421.00 2023-01-04
Biosynth
MA16579-250 mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
188666-34-4
250MG
$767.50 2023-01-04
Biosynth
MA16579-500 mg
N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
188666-34-4
500MG
$1,395.00 2023-01-04
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.